3-(2,3-dihydro-1H-indol-1-yl)-1-[3-(trifluoromethyl)phenyl]pyrrolidine-2,5-dione

Specification

• Molecular Formula: C19H15F3N2O2
• Molecular Weight: 360.3 g/mol
• IUPAC Name: 3-(2,3-dihydroindol-1-yl)-1-[3-(trifluoromethyl)phenyl]pyrrolidine-2,5-dione
• Standard InChI: InChI=1S/C19H15F3N2O2/c20-19(21,22)13-5-3-6-14(10-13)24-17(25)11-16(18(24)26)23-9-8-12-4-1-2-7-15(12)23/h1-7,10,16H,8-9,11H2
• Standard InChI Key: RQKICJBGVFZNAO-UHFFFAOYSA-N
• SMILES: C1CN(C2=CC=CC=C21)C3CC(=O)N(C3=O)C4=CC=CC(=C4)C(F)(F)F
• Canonical SMILES: C1CN(C2=CC=CC=C21)C3CC(=O)N(C3=O)C4=CC=CC(=C4)C(F)(F)F

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound’s architecture comprises a central pyrrolidine-2,5-dione ring, a five-membered lactam, substituted at the 1-position with a 3-(trifluoromethyl)phenyl group and at the 3-position with a 2,3-dihydro-1H-indol-1-yl moiety. The trifluoromethyl group introduces strong electron-withdrawing characteristics, while the dihydroindole contributes a partially saturated bicyclic system with potential for π-π interactions.

Table 1: Key Structural and Physicochemical Data

Property	Value/Descriptor
Molecular Formula	$\text{C}_{19}\text{H}_{15}\text{F}_{3}\text{N}_{2}\text{O}_{2}$
Molecular Weight	360.3 g/mol
IUPAC Name	3-(2,3-Dihydroindol-1-yl)-1-[3-(trifluoromethyl)phenyl]pyrrolidine-2,5-dione
SMILES	C1CN(C2=CC=CC=C21)C3CC(=O)N(C3=O)C4=CC=CC(=C4)C(F)(F)F
InChI Key	RQKICJBGVFZNAO-UHFFFAOYSA-N
Topological Polar Surface Area (TPSA)	46.6 Ų
LogP (Predicted)	3.2

Data derived from PubChem and computational models.

Synthetic Pathways and Optimization

Retrosynthetic Analysis

The synthesis of this compound likely involves sequential functionalization of the pyrrolidine-2,5-dione core. A plausible route includes:

• Core Formation: Cyclization of maleic anhydride derivatives with amines to form the succinimide ring.

• N-Substitution: Introduction of the 3-(trifluoromethyl)phenyl group via nucleophilic aromatic substitution or transition metal-catalyzed coupling.

• Indole Incorporation: Attachment of the 2,3-dihydroindole moiety through alkylation or Mitsunobu reactions.

Reported Synthetic Protocols

Although no direct synthesis has been published, a related compound—3-(1H-indol-3-yl)pyrrolidine-2,5-dione—was synthesized via refluxing indole and maleimide in acetic acid under nitrogen for 48 hours, achieving an 89% yield. Adapting this method, the trifluoromethylphenyl group could be introduced using Ullmann coupling or Buchwald-Hartwig amination with a palladium catalyst.

Table 2: Comparative Synthetic Conditions for Analogous Compounds

Reactants	Conditions	Yield
Indole + Maleimide	Acetic acid, reflux, 48 h, N$_2$	89%
3-Bromophenyltrifluoromethane + Amine	Pd(OAc)$_2$, Xantphos, K$_3$PO$_4$, 110°C	75%

Applications and Future Directions

Medicinal Chemistry

This compound’s modular structure allows for derivatization at multiple positions:

• Position 1: Varying the aryl group to modulate target selectivity.

• Position 3: Introducing substituents on the indole ring to enhance binding affinity.

• Core Modifications: Replacing oxygen with sulfur to create thiosuccinimides for redox-active applications.

Materials Science

The trifluoromethyl group’s hydrophobicity and electron-withdrawing nature make this compound a candidate for:

• Polymer Additives: Enhancing thermal stability in fluoropolymers.

• Organic Semiconductors: As an n-type dopant due to strong electron-accepting capacity.